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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of Rhenium bromide compounds. Please consult

the specific Safety Data Sheet (SDS) for the particular Rhenium bromide compound you are

working with for detailed safety information.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Rhenium bromide?

A1: The primary hazards depend on the specific Rhenium bromide compound. For instance,

Rhenium pentacarbonyl bromide is toxic if inhaled, swallowed, or in contact with skin, and can

cause irritation to the eyes, respiratory system, and skin.[1][2] Many Rhenium bromides are

also sensitive to air and moisture, which can lead to degradation of the compound and the

formation of hazardous byproducts.[1][3]

Q2: How should I store my Rhenium bromide sample?

A2: Rhenium bromide compounds should be stored in a cool, dry place, away from direct

sunlight and sources of heat.[4] They must be kept in tightly sealed containers, preferably

under an inert atmosphere of nitrogen or argon, to prevent decomposition due to air and

moisture.[1][5][6] For long-term storage, using a glove box or a desiccator is highly

recommended.[4]

Q3: My Rhenium bromide has changed color. Is it still usable?
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A3: A color change often indicates decomposition or contamination, likely due to exposure to

air or moisture. For example, the presence of oxygen during the synthesis of Rhenium(III)

bromide can lead to the formation of rhenium(III) oxybromide, which has a different

appearance.[3] It is recommended to verify the purity of the compound using appropriate

analytical techniques before proceeding with your experiment.

Q4: What personal protective equipment (PPE) should I wear when handling Rhenium

bromide?

A4: When handling Rhenium bromide, you should always wear suitable protective clothing,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[1] If there is a risk

of generating dust or aerosols, a NIOSH-approved respirator should be used in a well-

ventilated area or fume hood.[4][7]

Q5: How do I dispose of Rhenium bromide waste?

A5: Rhenium bromide waste should be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[8] Collect waste in a clearly labeled,

sealed container. For specific disposal procedures, consult your institution's environmental

health and safety (EHS) office or a licensed chemical disposal company.[4][7]
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Problem Possible Cause Troubleshooting Steps

Unexpected reaction outcome

or low yield.

1. Degradation of Rhenium

bromide: The compound may

have been exposed to air or

moisture during storage or

handling.[3] 2. Incorrect

solvent: The solvent may not

be suitable for the reaction or

may contain impurities.

1. Verify compound purity: Use

techniques like X-ray

diffraction (XRD) or elemental

analysis to check the integrity

of your Rhenium bromide. 2.

Use fresh, anhydrous solvent:

Ensure your solvent is properly

dried and degassed before

use. 3. Review handling

procedures: Ensure all

transfers and reactions are

performed under a strict inert

atmosphere.

Difficulty in dissolving Rhenium

bromide.

1. Inappropriate solvent:

Rhenium bromides have

varying solubilities. For

example, Rhenium(III) bromide

is sparingly soluble in ether

and acetone.[3] 2.

Degradation: The compound

may have decomposed into

insoluble oxides.[3]

1. Consult solubility data:

Refer to the table below or the

literature for appropriate

solvents. 2. Gentle heating or

sonication: This may aid

dissolution, but be mindful of

the compound's thermal

stability. 3. Check for

insolubles: If an insoluble solid

remains, it may be a sign of

degradation.

The solid is "clumping" or

appears wet.

Hygroscopicity: The compound

is absorbing moisture from the

atmosphere.

1. Handle in a dry

environment: Immediately

move the compound to a glove

box or use a Schlenk line for

all manipulations. 2. Dry the

compound (with caution):

Depending on its thermal

stability, it may be possible to

dry the compound under

vacuum. Consult literature for
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specific procedures for your

Rhenium bromide.

Data Presentation
Physical and Chemical Properties of Rhenium Bromides

Property
Rhenium(III) bromide
(Re₃Br₉)

Rhenium pentacarbonyl
bromide (Re(CO)₅Br)

Molar Mass 425.92 g/mol [3][9]
406.16 g/mol [5][10][11][12]

[13]

Appearance
Black lustrous crystalline

solid[3]

Off-white crystalline powder[5]

[10][13]

Melting/Sublimation Point
Sublimes at 500 °C (in

vacuum)[3]

Sublimes at 90 °C[1][5][6][10]

[11][13][14]

Solubility in Water
Reacts to form Rhenium(IV)

oxide[3]
Insoluble[1][5][11][13][14]

Vapor Pressure
Data not available in searched

literature.

Data not available in searched

literature.

Solubility of Rhenium Bromides in Organic Solvents
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Solvent
Rhenium(III) bromide
(Re₃Br₉)

Rhenium pentacarbonyl
bromide (Re(CO)₅Br)

Acetone Sparingly soluble[3]
Data not available in searched

literature.

Diethyl Ether Sparingly soluble[3] Soluble[1][11]

Methanol Reacts[3]
Data not available in searched

literature.

Ethanol Soluble[15]
Data not available in searched

literature.

Carbon Tetrachloride
Data not available in searched

literature.
Soluble[1][11]

Chlorocarbons
Data not available in searched

literature.
Soluble[12]

Experimental Protocols
Protocol 1: Weighing and Transferring Rhenium
Bromide in a Glove Box
Objective: To accurately weigh and transfer an air- and moisture-sensitive Rhenium bromide

compound without exposure to the atmosphere.

Materials:

Rhenium bromide

Spatula

Weighing paper or boat

Analytical balance (inside the glove box)

Tared vial for the sample
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Appropriate PPE (lab coat, safety glasses)

Procedure:

Ensure the glove box has a dry, inert atmosphere (low ppm O₂ and H₂O).

Bring all necessary materials (spatula, weighing boat, vials) into the glove box through the

antechamber.

Place the weighing boat on the analytical balance and tare it.

Using a clean spatula, carefully transfer the desired amount of Rhenium bromide to the

weighing boat.

Record the mass.

Carefully transfer the weighed solid into the tared reaction vessel or vial.

Seal the vessel tightly before removing it from the glove box if the subsequent steps are to

be performed outside.

Protocol 2: Preparation of a Rhenium Bromide Solution
Objective: To prepare a solution of Rhenium bromide of a specific concentration using Schlenk

techniques.

Materials:

Rhenium bromide

Anhydrous, degassed solvent

Schlenk flask with a stir bar

Septum

Syringes and needles

Schlenk line with inert gas (Argon or Nitrogen) supply
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Procedure:

Dry all glassware in an oven and cool under vacuum or a stream of inert gas.

Weigh the desired amount of Rhenium bromide and add it to the Schlenk flask under a

positive flow of inert gas.

Seal the flask with a septum.

Connect the flask to the Schlenk line and evacuate and backfill with inert gas three times to

ensure an inert atmosphere.

Using a dry, inert-gas flushed syringe, transfer the required volume of anhydrous, degassed

solvent to the Schlenk flask.

Stir the mixture until the solid is fully dissolved. The solution is now ready for use under an

inert atmosphere.

Mandatory Visualizations

Preparation Handling Reaction

Start: Obtain Rhenium Bromide Prepare Inert Atmosphere
(Glove Box / Schlenk Line) Weigh Compound

Dry Glassware

Transfer to Reaction Vessel Add Anhydrous Solvent Run Reaction End: Product Isolation

Click to download full resolution via product page

Safe handling workflow for Rhenium bromide.
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Problem: Reaction Failure
or Low Yield

Is Rhenium Bromide
 a different color or texture?

Was the compound stored
 under inert gas in a sealed container?

No

Conclusion: Reagent likely degraded.
Verify purity or use a fresh batch.

Yes

Were all manipulations
 done under inert atmosphere?

Yes

Conclusion: Improper storage led to
 degradation.

No

Conclusion: Exposure to air/moisture
 during handling.

No

Investigate other parameters:
 solvent purity, temperature, etc.

Yes

Click to download full resolution via product page

Troubleshooting flowchart for Rhenium bromide reactions.
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Rhenium Bromide

Exposure to Air/Moisture

Hydrolysis Oxidation

Rhenium Oxides
(e.g., ReO₂) Rhenium Oxybromides

Inactive/Impure Compound

Click to download full resolution via product page

Degradation pathway of Rhenium bromide upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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